Cas no 2138106-44-0 (2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138106-44-0
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 5840934
• PubChem ID: 165490316
• Update Time: 2025-06-08

2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 2138106-44-0
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid
• EN300-1141006

• Inchi： 1S/C16H25N3O4/c1-15(2,3)23-14(22)18-16(4,13(20)21)10-19-9-12(8-17-19)11-6-5-7-11/h8-9,11H,5-7,10H2,1-4H3,(H,18,22)(H,20,21)
• InChI Key： KJNMJYFTMRZIPA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CN1C=C(C=N1)C1CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid (CAS No. 2138106-44-0)

2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid, identified by the CAS number 2138106-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a valuable intermediate in the synthesis of biologically active agents. The presence of both a tert-butoxy carbonyl group and a 4-cyclobutyl-1H-pyrazole moiety imparts unique chemical properties that are leveraged in drug discovery and development.

The tert-butoxy carbonyl group (Boc group) is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its stability under various reaction conditions and its ability to be selectively removed under mild acidic conditions make it an indispensable tool for constructing complex peptide sequences. In the context of 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid, this group serves as a protective moiety for the amino functionality, allowing for selective modifications at other positions without interference. This feature is crucial in multi-step synthetic pathways where regioselectivity is paramount.

The 4-cyclobutyl-1H-pyrazole moiety is another key structural element that contributes to the compound's pharmacological potential. Pyrazole derivatives are widely recognized for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The cyclobutyl substitution at the 4-position enhances the steric bulk of the pyrazole ring, which can influence both the solubility and binding affinity of the molecule to biological targets. Recent studies have highlighted the importance of cycloalkyl-substituted pyrazoles in modulating enzyme activity and receptor interactions, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The combination of a Boc-protected amino acid derivative with a substituted pyrazole ring provides a versatile platform for generating structurally diverse compounds. This approach has been particularly successful in identifying inhibitors of enzymes involved in metabolic pathways and signal transduction cascades. For instance, derivatives of pyrazole have shown promise in targeting kinases and phosphodiesterases, which are key players in various disease mechanisms.

The 2-methylpropanoic acid (isobutyric acid) component of the compound contributes to its overall hydrophobicity, which can be advantageous for membrane permeability and cellular uptake. This structural feature is often exploited in designing small molecules that require efficient delivery across biological barriers. Additionally, the presence of multiple chiral centers in this molecule allows for the synthesis of enantiomerically pure compounds, which is critical for achieving optimal pharmacological activity while minimizing side effects.

One of the most exciting aspects of 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid is its potential as a building block for more complex drug candidates. Researchers have employed this compound in the synthesis of peptidomimetics, which mimic the bioactivity of natural peptides without their drawbacks, such as poor stability or immunogenicity. The Boc group allows for temporary protection during synthetic modifications, while the pyrazole ring provides a scaffold that can be further functionalized to enhance binding affinity and selectivity.

Recent advances in computational chemistry have also facilitated the design of novel derivatives based on this compound. Molecular modeling studies have revealed that subtle modifications to the cyclobutyl substituent or the pyrazole ring can significantly alter binding interactions with target proteins. These insights have guided experimental efforts toward optimizing lead compounds for clinical development. For example, virtual screening techniques have been used to identify analogs with improved solubility or reduced toxicity profiles.

The pharmaceutical industry has long recognized the importance of intermediates like 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid in streamlining drug development pipelines. By providing a robust starting point for synthetic chemistry, these compounds enable faster iteration and higher success rates in medicinal chemistry programs. The ability to rapidly modify key functional groups while maintaining structural integrity makes them invaluable tools for academic and industrial researchers alike.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)-2-methylpropanoic acid (CAS No. 2138106-44-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its versatility as a synthetic intermediate, position it as a cornerstone for developing novel therapeutics. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.